molecular formula C27H26N4O4 B6573013 5-{[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-(4-methylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one CAS No. 1021261-40-4

5-{[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-(4-methylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Cat. No.: B6573013
CAS No.: 1021261-40-4
M. Wt: 470.5 g/mol
InChI Key: JYXPGEAWUZFVCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5-{[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-2-(4-methylphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic molecule featuring a pyrazolo[1,5-a]pyrazin-4-one core substituted with a 1,3-oxazole ring and aromatic groups.

Properties

IUPAC Name

5-[[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H26N4O4/c1-5-34-24-11-10-20(14-25(24)33-4)26-28-22(18(3)35-26)16-30-12-13-31-23(27(30)32)15-21(29-31)19-8-6-17(2)7-9-19/h6-15H,5,16H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JYXPGEAWUZFVCX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)C2=NC(=C(O2)C)CN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)C)C3=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H26N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

470.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

Chemical Structure and Properties

The compound features a pyrazolo[1,5-a]pyrazin core, which is known for its diverse pharmacological activities. The presence of various substituents, such as the ethoxy and methoxy groups on the aromatic rings, suggests potential interactions with biological targets.

Molecular Formula

  • Molecular Formula : C₁₈H₁₈N₄O₃

Structural Components

  • Pyrazolo[1,5-a]pyrazin core
  • Oxazole ring
  • Ethoxy and methoxy substituents

Antitumor Activity

Recent studies have indicated that compounds similar to the target molecule exhibit significant cytotoxic effects against various cancer cell lines. For example:

  • Cell Lines Tested :
    • Human breast adenocarcinoma (MCF-7)
    • Human melanoma (MEL-8)
    • Acute lymphoblastic leukemia (CEM-13)

Efficacy Data

CompoundCell LineIC₅₀ (µM)Mechanism of Action
Compound AMCF-710.38Induces apoptosis via p53 activation
Compound BMEL-812.50Inhibits cell proliferation through caspase activation

The proposed mechanisms for the biological activity of this compound include:

  • Apoptosis Induction : Activation of the p53 pathway leading to increased expression of pro-apoptotic factors.
  • Caspase Activation : Cleavage of caspases resulting in programmed cell death.

Anti-inflammatory Activity

In addition to antitumor properties, there is evidence suggesting that similar compounds may exhibit anti-inflammatory effects. These effects are often mediated through the inhibition of pro-inflammatory cytokines and modulation of immune responses.

Case Studies

  • Study on Antitumor Effects :
    • A recent study investigated the cytotoxic effects of the compound on MCF-7 and MEL-8 cell lines. Results indicated that it significantly reduced cell viability in a dose-dependent manner.
    • Flow cytometry analysis confirmed that treated cells showed increased markers of apoptosis, including Annexin V positivity.
  • Inflammation Model :
    • In vivo studies using a carrageenan-induced paw edema model revealed that compounds with similar structures reduced inflammation significantly compared to controls.

Comparison with Similar Compounds

Key Observations :

  • The chloro analog (from ) shows the highest similarity, suggesting comparable electronic profiles and steric bulk.
  • Thioxothiazolidinone derivatives (e.g., ) exhibit lower similarity due to divergent core structures but retain aromatic substitution patterns critical for target binding.

Bioactivity and Mode of Action

While direct bioactivity data for the target compound are unavailable, clustering analyses of structurally related compounds reveal:

  • Pyrazolo-pyrazinones and pyrano[2,3-c]pyrazoles (e.g., ) often target kinases or inflammatory mediators due to their planar heterocyclic cores .
  • Oxazole-containing analogs demonstrate enhanced metabolic stability and bioavailability compared to non-heterocyclic counterparts, as seen in pharmacokinetic studies of similar molecules .
  • Substituent modifications (e.g., ethoxy → methoxy) alter solubility and logP values, impacting membrane permeability .

Physicochemical and Chromatographic Properties

Comparative chromatographic behavior (e.g., retention times on SWCNT columns) highlights:

  • The target compound’s ethoxy and methoxy groups increase hydrophobicity, leading to longer retention times compared to hydroxylated analogs .
  • Analogous oxazole-pyrazinone hybrids exhibit strong π-π interactions with carbon nanotube surfaces, correlating with structural planarity and aromaticity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.